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Compound of Interest

Compound Name: Reineckate

Cat. No.: B100417

For Researchers, Scientists, and Drug Development Professionals

Reinecke's salt, ammonium diamminetetrakis(isothiocyanato)chromate(lll), is a coordination
compound with a rich history in analytical and inorganic chemistry. Its utility as a precipitating
agent for primary and secondary amines, certain amino acids, and alkaloids makes it a
valuable reagent in biochemical and pharmaceutical research. This guide provides an in-depth
overview of its chemical properties, experimental protocols, and key applications.

Core Chemical and Physical Properties

Reinecke's salt is a dark-red crystalline solid with the chemical formula
NHa4[Cr(NCS)4(NHs)2]-H20. The central chromium(lll) ion is octahedrally coordinated to six
nitrogen atoms. The two ammonia (NHs) ligands are in a trans configuration, and the four
isothiocyanate (NCS™) ligands are linear. The compound crystallizes as a monohydrate.

Structural and Physical Data
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Property Value Reference
Chemical Formula CaH12CrN70S4 [1]
Molar Mass 354.42 g/mol [1]
Appearance Dark-red crystalline solid or o

powder

270 °C (518 °F; 543 K) with

Melting Point - [1]
decomposition

Density 1.49 g/cm3 [1]

Coordination Geometry Octahedral [1]

Solubility and Stability

Reinecke's salt exhibits distinct solubility characteristics and is sensitive to its environment. It is
sparingly soluble in cold water but readily soluble in hot water, ethanol, and acetone.[1][2]

Aqueous solutions of Reinecke's salt are unstable and decompose over time. This
decomposition is slow at room temperature, taking approximately two weeks, but accelerates
significantly at temperatures above 65°C.[3][4] The process results in the formation of a blue-
colored solution and the liberation of highly toxic hydrogen cyanide (HCN) gas.[3][4] Similar
decomposition occurs in boiling alcohol.[3] Due to its moisture sensitivity and thermal instability,
the salt should be stored in a dry, dark, and refrigerated environment.[2]

Solvent Solubility Reference
Cold Water Sparingly soluble [5]
Hot Water Soluble [1]
Ethanol Soluble [1]
Acetone Soluble [1]
Benzene Insoluble [2]
Dilute HCI Insoluble [6]
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Spectroscopic Properties

The spectroscopic signature of Reinecke's salt is key to its characterization.

Characteristic Peaks /
Spectrum Type
Features

Reference

UV-Vis Absorbance peak at 204 nm

The C=N stretching vibration
appears as a singlet in
Reineckates of ammines. For
Reineckates of metal ions, this
Infrared (IR) band can split into multiplets
depending on the
electropositivity of the metal

ion.

Key Chemical Reactions and Applications

The primary utility of Reinecke's salt stems from its reaction with specific organic and inorganic

species to form insoluble precipitates.

» Precipitation of Amines: It is widely used for the quantitative precipitation of primary and

secondary amines, including those derived from amino acids like proline and hydroxyproline.
[1][3] This reaction forms the basis of gravimetric analysis methods for quantifying these

compounds.[9]

» Reaction with Mercury(ll): Reinecke's salt reacts with Hg?* compounds to produce a distinct

red color or a red precipitate, making it a useful qualitative reagent for mercury detection.[1]

Experimental Protocols

Protocol 1: Synthesis of Reinecke's Salt

This protocol is adapted from the established method involving the fusion of ammonium

thiocyanate with ammonium dichromate.[3][10][11]

Materials:

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/reinecke
http://acta.bibl.u-szeged.hu/23794/1/phys_chem_017_fasc_003_004_157-159.pdf
https://en.wikipedia.org/wiki/Reinecke%27s_salt
https://mcconline.org.in/download/lab_manual/15.pdf
https://www.researchgate.net/publication/230393164_The_Gravimetric_Determination_of_Choline_Chloride_and_Choline_Citrate
https://en.wikipedia.org/wiki/Reinecke%27s_salt
https://mcconline.org.in/download/lab_manual/15.pdf
http://www.orgsyn.org/demo.aspx?prep=CV2P0555
https://www.youtube.com/watch?v=ZdeVhA95cOU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Ammonium thiocyanate (NHaSCN)

e Ammonium dichromate ((NH4)2Cr20>), finely powdered
e Large evaporating dish or crucible (4-L capacity)

e Heating source (e.g., sand bath or multiple small flames)
e Thermometer

e Stirring rod

» Beakers

e |ce

 Suction filtration apparatus

e Hot-water funnel

o Refrigerator

Procedure:

e Fusion: Gently heat 800 g of ammonium thiocyanate in the evaporating dish. Stir
continuously with a thermometer until the solid partially melts and the temperature reaches
145-150°C.

o Reaction: Prepare an intimate mixture of 170 g of finely powdered ammonium dichromate
and 200 g of ammonium thiocyanate. Add this mixture in small portions (10-12 g) to the
molten ammonium thiocyanate while stirring constantly.

o Temperature Control: After several portions are added, a vigorous reaction will occur,
evolving ammonia and raising the temperature to ~160°C. Discontinue external heating. Add
the remainder of the mixture at a rate that allows the heat of reaction to maintain the
temperature at 160°C.
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Cooling & Crushing: Continue stirring as the deep purple mass cools and solidifies. While
still warm, break up the solid product and pulverize it.

Initial Purification: Stir the powdered product with 750 mL of ice-cold water for 15 minutes.
This dissolves unreacted starting materials and byproducts.

Isolation: Filter the insoluble crude Reinecke's salt by suction, removing as much of the
mother liquor as possible without washing.

Recrystallization: Transfer the crude product to 2.5 L of water pre-warmed to 65°C. Quickly
raise the temperature to 60°C and filter the hot solution immediately through a hot-water
funnel to remove insoluble impurities (like Morland's salt).

Crystallization: Place the hot filtrate in a refrigerator to crystallize overnight.

Collection: Collect the dark red crystals by filtration. The mother liquor can be used for a
second extraction of the residue at 60°C to improve the yield. The final product should be air-
dried and stored appropriately.
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Diagram 1: Synthesis of Reinecke's Salt
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Diagram 1: Workflow for the synthesis of Reinecke's Salt.
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Protocol 2: Gravimetric Determination of a
Primary/Secondary Amine

This protocol outlines the general steps for the quantitative analysis of an amine using

Reinecke's salt.[9]

Materials:

Sample containing the amine of interest

Reinecke's salt solution (typically ~1-2% in water, freshly prepared)
Dilute hydrochloric acid (HCI)

Filtration apparatus (e.g., tared porcelain or glass filtering crucible)
Drying oven

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a sample containing the amine and dissolve itin a
suitable volume of water. The solution should be slightly acidic; add a few drops of dilute HCI
if necessary.

Precipitation: Slowly add a freshly prepared solution of Reinecke's salt to the amine solution
while stirring. An excess of the Reinecke's salt solution is required to ensure complete
precipitation of the amine-reineckate complex. The formation of a pink or reddish precipitate
indicates a positive reaction.

Digestion: Allow the precipitate to stand (digest), sometimes with gentle warming, for a
period (e.g., 30 minutes to several hours) to allow for complete precipitation and formation of
larger, more easily filterable particles.

Filtration: Filter the precipitate through a pre-weighed (tared) filtering crucible. Wash the
precipitate with small portions of ice-cold water to remove any excess Reinecke's salt. The
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washing is complete when the filtrate runs clear.

Drying: Dry the crucible containing the precipitate in a drying oven at a moderate
temperature (e.g., 105-110°C) until a constant weight is achieved.

Calculation: Weigh the crucible with the dried precipitate. The mass of the amine in the
original sample can be calculated using the mass of the precipitate and the stoichiometric
ratio based on the molecular weights of the amine and the precipitated amine-reineckate
complex.
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Diagram 2: Gravimetric Analysis of Amines
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Diagram 2: Workflow for the gravimetric analysis of amines.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b100417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Reinecke's salt - Wikipedia [en.wikipedia.org]

. Reinecke salt CAS#: 13573-16-5 [m.chemicalbook.com]
. mcconline.org.in [mcconline.org.in]

. pubs.acs.org [pubs.acs.org]

. pubs.acs.org [pubs.acs.org]

. labsolu.ca [labsolu.ca]

. Absorption [Reinecke] | AAT Bioquest [aatbio.com]

. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]

°
(o] (0] ~ (o)) ()] EEN w N =

. researchgate.net [researchgate.net]
¢ 10. Organic Syntheses Procedure [orgsyn.org]
e 11. youtube.com [youtube.com]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical
Properties of Reineckate Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100417#what-are-the-chemical-properties-of-
reineckate-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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